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Compound of Interest

Compound Name: 1-Phenylpiperazinium chloride
CAS No.: 2210-93-7
Cat. No.: B1222861
Get Quote
. J

1-Phenylpiperazinium chloride is the hydrochloride salt of 1-Phenylpiperazine. The formation
of this salt is a critical step in rendering the parent compound, a liquid free base, into a stable,
crystalline solid that is more amenable to handling, purification, and storage.[1] This
transformation is achieved through the protonation of the secondary amine at the 4-position of
the piperazine ring, creating a positively charged piperazinium cation, which is then ionically
bonded to a chloride anion.[2][3]

Table 1: Chemical Identifiers and Core Properties

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1222861#bc-rfq
https://www.benchchem.com/product/b1222861/docs?utm_src=pdf-body#core-identity-nomenclature-and-physicochemical-profile
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylpiperazinium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-phenylpiperazin-1-ium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value Source
1-

IUPAC Name phenylpiperazine;hydrochl [2]
oride
1-Phenylpiperazine
hydrochloride, N-

Synonyms _ _ [2][4]
Phenylpiperazine
hydrochloride

CAS Number 2210-93-7 [2][4]

Molecular Formula C10H15CIN2 [2][4]

Molecular Weight 198.69 g/mol [21[4]
White to off-white

Appearance , _ [41[5]
solid/crystalline powder

Melting Point 247-250 °C [4]

| Stability | Stable under normal conditions; Hygroscopic |[1] |

The decision to work with the hydrochloride salt is a deliberate choice rooted in practicality. The

salt form generally exhibits enhanced aqueous solubility and greater stability compared to the

free base, which is crucial for its application in subsequent synthetic steps and for ensuring

purity and a long shelf-life.[6]

Fig. 1: 2D Structure of 1-Phenylpiperazinium chloride

Chemical Structure of 1-Phenylpiperazinium chloride
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Caption: 2D Structure of 1-Phenylpiperazinium chloride.

Architectural Analysis: Conformation and
Crystallography

The definitive three-dimensional structure of a molecule is elucidated through X-ray
crystallography. While direct crystallographic data for 1-Phenylpiperazinium chloride itself is
not widely published, extensive studies on closely related phenylpiperazinium salts, such as its
tetrachloridocobaltate(ll) complex, provide authoritative insights.[7]

These studies confirm that the piperazine ring in the cation adopts a chair conformation. This is
the most thermodynamically stable arrangement, as it minimizes both angular strain and
torsional strain by staggering the C-H and C-N bonds on adjacent atoms. The bulky phenyl
group preferentially occupies an equatorial position on the ring. This orientation minimizes
steric hindrance (1,3-diaxial interactions) that would occur if the phenyl group were in an axial
position, further contributing to the molecule's overall stability.[7]

In the solid state, the crystal lattice is stabilized by a network of hydrogen bonds. The
protonated nitrogen (N-H+) of the piperazinium cation acts as a hydrogen bond donor, forming
interactions with the chloride anion (Cl~), which acts as a hydrogen bond acceptor.[7] These
electrostatic interactions are fundamental to the formation of a stable, ordered crystalline
structure with a relatively high melting point.

Spectroscopic Fingerprinting for Structural
Verification

Spectroscopic methods provide a non-destructive means to verify the chemical structure of 1-
Phenylpiperazinium chloride. Each technique probes different aspects of the molecule's
composition and bonding, collectively offering a comprehensive structural "fingerprint."

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for elucidating the structure of organic molecules in
solution. For 1-Phenylpiperazinium chloride, both *H and 3C NMR spectra provide distinct
and predictable signals.
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* 'H NMR: The proton spectrum can be divided into three main regions.

o Aromatic Region (~6.8-7.3 ppm): The five protons on the phenyl ring will appear in this
downfield region. The specific splitting pattern depends on the solvent and resolution but
typically shows complex multiplets corresponding to the ortho, meta, and para protons.

o Piperazine Ring Protons (~3.0-3.5 ppm): The eight protons on the piperazine ring are
diastereotopic due to the ring's chair conformation and will appear as complex multiplets.
Protons on carbons adjacent to the phenyl-substituted nitrogen are typically shifted slightly
downfield compared to those adjacent to the protonated secondary amine.

o Amine Proton (variable): The acidic proton on the positively charged nitrogen (N-H*) can
appear over a broad range and may be broadened due to chemical exchange with the
solvent.

e 13C NMR: The carbon spectrum is simpler and confirms the number of unique carbon
environments.[2]

o Aromatic Carbons (~116-150 ppm): Four signals are expected for the six phenyl carbons
due to symmetry (two signals for the four ortho/meta carbons, one for the para carbon,
and one for the ipso-carbon attached to the nitrogen).

o Piperazine Carbons (~45-50 ppm): Two distinct signals are expected for the four
piperazine carbons, reflecting their different chemical environments relative to the two
nitrogen atoms.[8]

Table 2: Predicted Spectroscopic Data Summary
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Spectroscopy Region/Frequency Assighment

1H NMR ~6.8-7.3 ppm Aromatic C-H
~3.0-3.5 ppm Piperazine CH:z

13C NMR ~116-150 ppm Aromatic C
~45-50 ppm Piperazine C

FT-IR ~3000-3100 cm™1 Aromatic C-H stretch
~2850-3000 cm™1 Aliphatic C-H stretch

Secondary amine salt
(R2NHz2") stretch

~2400-2700 cm™1

| | ~1500-1600 cm~* | Aromatic C=C stretch |

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule by
detecting the absorption of infrared radiation corresponding to specific bond vibrations. Key
expected absorptions for 1-Phenylpiperazinium chloride include:

e N-H* Stretch: A broad and strong absorption band typically centered around 2400-2700
cm~1, which is characteristic of a secondary amine salt.[2]

e C-H Stretches: Sharp peaks above 3000 cm~1 for the aromatic C-H bonds and just below
3000 cm™1 for the aliphatic C-H bonds of the piperazine ring.

e C=C Stretch: Absorptions in the 1500-1600 cm~! region corresponding to the carbon-carbon
double bonds within the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule
and its fragments. In a typical electron ionization (El) mass spectrum of the parent compound,
1-Phenylpiperazine, the molecular ion peak would be observed at an m/z of 162.23.[9] When
analyzing the hydrochloride salt, the mass spectrum will detect the cationic portion, 1-
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phenylpiperazinium, which has a mass corresponding to the free base (162.23 g/mol ) plus a
proton. The most prominent peak, however, is often the deprotonated free base itself, as the

salt readily dissociates in the mass spectrometer.

Synthesis Protocol and Rationale

The synthesis of 1-Phenylpiperazinium chloride is a straightforward acid-base reaction,
valued for its high yield and simplicity. This process is fundamental for converting the often-oily
1-Phenylpiperazine free base into a manageable solid.

Step 1: Dissolve
1-Phenylpiperazine (free base)
in a suitable organic solvent
(e.g., Ethanol, Isopropanol).

Fig. 2: General workflow for the synthesis of 1-Phenylpiperazinium chloride.
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Step 2: Add Hydrochloric Acid
(e.g., concentrated HCI or HCI gas in solvent)

stoichiometrically while stirring.
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Step 4: Isolate and Purify
Collect the solid product by vacuum filtration.
Wash with cold solvent to remove impurities.

inal Product

Step 5: Dry
Dry the final product under vacuum
to yield pure 1-Phenylpiperazinium chloride.
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Caption: General workflow for the synthesis of 1-Phenylpiperazinium chloride.
Detailed Experimental Protocol:

o Dissolution: In a suitable reaction vessel, dissolve 1-Phenylpiperazine (1.0 equivalent) in
absolute ethanol. The choice of a solvent in which the free base is soluble but the salt is less
soluble is key to achieving high recovery.

 Acidification: Cool the solution in an ice bath. Slowly add a stoichiometric amount (1.0
equivalent) of concentrated hydrochloric acid dropwise with continuous stirring. An
exothermic reaction will occur. Maintaining a low temperature controls the reaction rate and
promotes the formation of well-defined crystals.

» Precipitation & Isolation: As the acid is added, a white precipitate of 1-Phenylpiperazinium
chloride will form. After the addition is complete, continue stirring the slurry in the ice bath
for 30-60 minutes to ensure complete precipitation.

« Filtration and Washing: Collect the solid product by vacuum filtration using a Btichner funnel.
Wash the filter cake with a small amount of cold ethanol or diethyl ether to remove any
unreacted starting material or soluble impurities.

e Drying: Dry the purified white solid under vacuum to remove residual solvent. The final
product should be stored in a desiccator as it is hygroscopic.[1]

Significance in Medicinal Chemistry and Drug
Development

The true value of 1-Phenylpiperazinium chloride lies in its role as a versatile building block
for the synthesis of Active Pharmaceutical Ingredients (APIs).[6] The phenylpiperazine scaffold
is a well-established "privileged structure” in medicinal chemistry, appearing in numerous drugs
targeting the central nervous system (CNS).[10][11]
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Fig. 3: Role of 1-Phenylpiperazinium chloride as a key intermediate.
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Caption: Role of 1-Phenylpiperazinium chloride as a key intermediate.

The protonated nitrogen of the chloride salt can be easily deprotonated under basic conditions
to regenerate the nucleophilic secondary amine of the free base in situ. This allows for
subsequent reactions, such as alkylation or acylation, at the N4 position to build more complex
molecules. Its use as a stable, solid precursor ensures accurate weighing and stoichiometry in
reactions, which is critical for reproducible and scalable pharmaceutical manufacturing.
Derivatives of phenylpiperazine have shown a wide range of biological activities, including
anticancer, antidiabetic, and antimicrobial properties.[12][13][14]

Safety and Handling Imperatives

As with any laboratory chemical, a thorough understanding of the hazards associated with 1-
Phenylpiperazinium chloride is essential for safe handling.

» GHS Classification: The compound is classified as acutely toxic and an irritant.[2][4]

o Acute Toxicity (Oral, Dermal, Inhalation): Toxic if swallowed, in contact with skin, or if
inhaled.[1][2]

o Skin Irritation: Causes skin irritation.[15]
o Eye Irritation: Causes serious eye irritation.[15]

e Handling Recommendations:
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[e]

Work in a well-ventilated area, preferably a chemical fume hood.

o

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves.[1]

o

Avoid breathing dust.

[¢]

Wash hands thoroughly after handling.

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o The compound is hygroscopic; protect from moisture.[1]

Conclusion

1-Phenylpiperazinium chloride is more than a simple chemical; it is a carefully engineered
molecule designed for utility and stability. Its structure, characterized by a protonated
piperazine ring in a stable chair conformation, dictates its solid-state properties and its
reactivity. A comprehensive understanding of its spectroscopic signature allows for
unambiguous identification and quality control. Ultimately, the conversion of 1-Phenylpiperazine
to its hydrochloride salt is a critical enabling step, transforming a liquid base into a versatile and
reliable solid intermediate that is foundational to the discovery and synthesis of a wide array of
pharmacologically active compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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